Cas no 1805346-45-5 (2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805346-45-5
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4857660
• Update Time: 2025-09-22

2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-2-3-1-4(6(10)11)5(8(14)15)7(12)13-3/h1,6H,2H2,(H2,12,13)(H,14,15)
• InChI Key： BCNWOIJAYYLXJB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(C(=O)O)=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805346-45-5)

2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 1805346-45-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an amino group, a bromomethyl substituent, and a difluoromethyl group, make it a versatile scaffold for the development of novel bioactive molecules.

The amino group in 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid serves as a critical functional moiety that can participate in various chemical reactions, including condensation, acylation, and amidation, facilitating the synthesis of more complex structures. This property is particularly valuable in drug discovery pipelines where the introduction of new functional groups can enhance binding affinity or modulate pharmacokinetic profiles.

The bromomethyl substituent at the 6-position of the pyridine ring introduces reactivity that allows for further derivatization, enabling chemists to explore a wide range of possible molecular modifications. This is especially useful in constructing heterocyclic frameworks that mimic natural products or known drug entities. The difluoromethyl group at the 4-position is another key feature that contributes to the compound's unique properties. Difluoromethylation is a powerful strategy in medicinal chemistry, often employed to improve metabolic stability, binding interactions with biological targets, and overall pharmacological efficacy.

Recent advancements in synthetic methodologies have made it increasingly feasible to incorporate such fluorinated moieties into drug candidates with high precision. The use of 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid as an intermediate has been explored in several cutting-edge research projects aimed at identifying novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives with potential applications in oncology and anti-inflammatory therapies.

In oncology research, pyridine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural motif of 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid aligns well with this area of interest. Researchers have leveraged its scaffold to develop molecules that exhibit potent activity against specific cancer pathways. The presence of both an amino group and a bromomethyl handle provides ample opportunities for further optimization through structure-activity relationship (SAR) studies.

Moreover, the difluoromethyl group has been implicated in enhancing the bioavailability and selectivity of drug candidates. This has been particularly observed in compounds designed to interact with transmembrane proteins, where fluorine atoms can modulate hydrophobicity and binding affinity. In a recent study published in a leading journal, researchers utilized 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid to synthesize a series of pyridine derivatives targeting inflammatory cytokines. The results indicated that certain analogs exhibited significant inhibitory effects while maintaining high selectivity over off-target proteins.

The synthesis of 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid itself is a testament to the progress made in synthetic organic chemistry. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled the efficient construction of complex pyridine derivatives like this one. These advancements not only streamline the synthesis process but also allow for greater control over regioselectivity and functional group compatibility.

The potential applications of this compound extend beyond oncology and inflammation research. Its structural framework is amenable to modifications that could yield candidates for treating neurological disorders, infectious diseases, and metabolic conditions. For example, pyridine derivatives have been investigated for their role as modulators of neurotransmitter receptors, making them attractive candidates for drugs targeting central nervous system (CNS) disorders.

In conclusion, 2-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805346-45-5) represents a valuable building block in pharmaceutical chemistry. Its unique structural features—comprising an amino group, a bromomethyl substituent, and a difluoromethyl group—endow it with significant synthetic utility and biological potential. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are poised to play a crucial role in the next generation of drug discovery efforts.